Cas no 33312-93-5 (6-Methylmercaptopurine-d3)

• Product Name: 6-Methylmercaptopurine-d3
• CAS No: 33312-93-5
• MF: C₆H₆N₄S
• MW: 169.222123622894
• CID: 917830
• PubChem ID: 71750429
• Update Time: 2025-04-19

6-Methylmercaptopurine-d3 Chemical and Physical Properties

Names and Identifiers

• 6-methyl-d3-mercaptopurine
• 6-Methylmercaptopurine-d3
• 6-Methylmercaptopuri
• 6-(trideuteriomethylsulfanyl)-7H-purine
• 6-(Methylthio)purine-d3-1
• PD163981
• CS-0564516
• 33312-93-5
• D99372
• HY-W097453S2
• DTXSID00858063
• 6-[(~2~H_3_)Methylsulfanyl]-7H-purine
• 6-[(?H?)methylsulfanyl]-7H-purine

• Inchi： 1S/C6H6N4S/c1-11-6-4-5(8-2-7-4)9-3-10-6/h2-3H,1H3,(H,7,8,9,10)/i1D3
• InChI Key： UIJIQXGRFSPYQW-FIBGUPNXSA-N
• SMILES： S(C([2H])([2H])[2H])C1C2=C(N=CN=1)N=CN2

Computed Properties

• Exact Mass: 169.05000
• Monoisotopic Mass: 169.05014762g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Melting Point: 218-220°C
• PSA: 79.76000
• LogP: 1.07480

6-Methylmercaptopurine-d3 Security Information

• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines